(E)-N-tert-butyl-3-(3-methoxyphenyl)prop-2-enamide

• IUPAC Name: (E)-N-tert-butyl-3-(3-methoxyphenyl)prop-2-enamide
• InChI: InChI=1S/C14H19NO2/c1-14(2,3)15-13(16)9-8-11-6-5-7-12(10-11)17-4/h5-10H,1-4H3,(H,15,16)/b9-8+
• InChI Key: TTYLHFHMEIZBNK-CMDGGOBGSA-N
• Canonical SMILES: CC(C)(C)NC(=O)C=CC1=CC(=CC=C1)OC
• Isomeric SMILES: CC(C)(C)NC(=O)/C=C/C1=CC(=CC=C1)OC
• Molecular Formula: C14H19NO2
• Molecular Weight: 233.31 g/mol

Description

(E)-N-tert-butyl-3-(3-methoxyphenyl)prop-2-enamide, also known as MTB or N-tert-butyl-3-(3-methoxyphenyl)-2-propenamide, is a compound that has gained attention in the scientific community due to its potential therapeutic applications. MTB is a synthetic compound that belongs to the class of enamide compounds. It has been found to exhibit anti-inflammatory, anti-cancer, and neuroprotective properties.

Mechanism of Action

(E)-N-tert-butyl-3-(3-methoxyphenyl)prop-2-enamide exerts its anti-inflammatory, anti-cancer, and neuroprotective effects through multiple mechanisms. It has been found to inhibit the activity of NF-κB, a transcription factor that plays a key role in inflammation and cancer. (E)-N-tert-butyl-3-(3-methoxyphenyl)prop-2-enamide also activates the Nrf2/ARE pathway, which is involved in the regulation of oxidative stress and inflammation. Furthermore, (E)-N-tert-butyl-3-(3-methoxyphenyl)prop-2-enamide has been found to inhibit the activity of histone deacetylases, which play a role in cancer and neurodegenerative diseases.
Biochemical and Physiological Effects:
(E)-N-tert-butyl-3-(3-methoxyphenyl)prop-2-enamide has been found to have a number of biochemical and physiological effects. It has been found to reduce the production of pro-inflammatory cytokines such as TNF-α and IL-6. (E)-N-tert-butyl-3-(3-methoxyphenyl)prop-2-enamide has also been found to induce apoptosis in cancer cells and inhibit tumor growth. Additionally, (E)-N-tert-butyl-3-(3-methoxyphenyl)prop-2-enamide has been found to reduce oxidative stress and inflammation in the brain, which may have implications for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

Advantages and Limitations for Lab Experiments

(E)-N-tert-butyl-3-(3-methoxyphenyl)prop-2-enamide has several advantages for lab experiments. It is a synthetic compound that can be easily synthesized and purified. It has been extensively studied for its potential therapeutic applications, and its mechanisms of action are well understood. However, there are also limitations to using (E)-N-tert-butyl-3-(3-methoxyphenyl)prop-2-enamide in lab experiments. It is a relatively new compound, and its long-term effects are not well understood. Additionally, it may have off-target effects that need to be taken into consideration.

Future Directions

There are several future directions for research on (E)-N-tert-butyl-3-(3-methoxyphenyl)prop-2-enamide. One area of research is the development of (E)-N-tert-butyl-3-(3-methoxyphenyl)prop-2-enamide-based drugs for the treatment of inflammatory diseases, cancer, and neurodegenerative diseases. Another area of research is the investigation of the mechanisms of action of (E)-N-tert-butyl-3-(3-methoxyphenyl)prop-2-enamide and its potential off-target effects. Additionally, there is a need for further research on the long-term effects of (E)-N-tert-butyl-3-(3-methoxyphenyl)prop-2-enamide and its potential toxicity.

Synthesis Methods

(E)-N-tert-butyl-3-(3-methoxyphenyl)prop-2-enamide can be synthesized through a multi-step process that involves the reaction of tert-butyl acrylate with 3-methoxybenzaldehyde in the presence of a base catalyst to form the intermediate tert-butyl-3-(3-methoxyphenyl)acrylate. The intermediate is then reacted with hydroxylamine hydrochloride to form the final product, (E)-N-tert-butyl-3-(3-methoxyphenyl)prop-2-enamide.

Scientific Research Applications

(E)-N-tert-butyl-3-(3-methoxyphenyl)prop-2-enamide has been extensively studied for its potential therapeutic applications. It has been found to exhibit anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. (E)-N-tert-butyl-3-(3-methoxyphenyl)prop-2-enamide has also been found to exhibit anti-cancer properties by inducing apoptosis in cancer cells and inhibiting tumor growth. Additionally, (E)-N-tert-butyl-3-(3-methoxyphenyl)prop-2-enamide has been found to exhibit neuroprotective properties by reducing oxidative stress and inflammation in the brain.